Cas no 2680750-13-2 (4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680750-13-2
• MF: C₁₁H₁₀N₂O₇
• MW: 282.206303119659
• CID: 5634747
• PubChem ID: 165920000
• Update Time: 2025-10-28

4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286366
• 2680750-13-2
• 4-hydroxy-5-nitro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H10N2O7/c1-2-3-20-11(17)12-7-5-9(14)8(13(18)19)4-6(7)10(15)16/h2,4-5,14H,1,3H2,(H,12,17)(H,15,16)
• SMILES： OC1=CC(=C(C(=O)O)C=C1[N+](=O)[O-])NC(=O)OCC=C

Computed Properties

• Exact Mass: 282.04880066g/mol
• Monoisotopic Mass: 282.04880066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 142Ų

Additional information on 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

4-Hydroxy-5-Nitro-2-{(Prop-2-en-1-yloxy)carbonylamino}benzoic Acid: A Comprehensive Overview

The compound 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680750-13-2) is a highly specialized organic compound with significant potential in the fields of pharmacology and material science. This compound, characterized by its unique structure, has garnered attention due to its versatile functional groups and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a subject of interest for researchers worldwide.

4-Hydroxy and 5-nitro substituents on the benzoic acid backbone contribute to the compound's electronic properties, enhancing its reactivity and bioavailability. The presence of a (prop-2-en-1-yloxy)carbonylamino group further adds complexity to its structure, enabling interactions with various biological targets. This combination of functional groups makes the compound a valuable tool in medicinal chemistry, particularly in the design of bioactive molecules.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid. Researchers have employed green chemistry principles to optimize reaction conditions, reducing environmental impact while maintaining high yields. These methods include the use of microwave-assisted synthesis and catalytic systems that enhance reaction selectivity. Such innovations underscore the compound's importance in sustainable chemical production.

The pharmacological activity of this compound has been extensively studied, with findings published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry*. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its nitro group has shown promise in targeting specific receptors associated with neurodegenerative diseases, opening avenues for novel therapeutic interventions.

One of the most intriguing aspects of 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its role in drug delivery systems. Its structure allows for the incorporation into nanoparticles and liposomal formulations, enhancing drug stability and targeting efficiency. Recent research has explored its use as a carrier for anticancer drugs, where it has shown improved efficacy in delivering therapeutic agents to tumor sites while minimizing systemic toxicity.

Moreover, the compound's photophysical properties have been leveraged in materials science applications. Its ability to fluoresce under specific conditions makes it a candidate for use in biosensors and imaging agents. Collaborative studies between chemists and engineers have resulted in prototype sensors capable of detecting trace amounts of environmental pollutants, highlighting its versatility across disciplines.

In conclusion, 4-hydroxy-5-nitro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680750-13-2) stands as a testament to the intersection of chemistry and medicine. Its unique structure, coupled with cutting-edge research findings, positions it as a pivotal molecule in advancing therapeutic strategies and material innovations. As research continues to unfold, this compound is poised to make significant contributions to both scientific discovery and practical applications.